Ethyl 3-(2-(methylthio)thiazolo[5,4-b]pyridin-5-yl)benzoate

• CAS No.: 1258391-92-2
• Molecular Formula: C16H14N2O2S2
• Molecular Weight: 330.4 g/mol
• IUPAC Name: ethyl 3-(2-methylsulfanyl-[1,3]thiazolo[5,4-b]pyridin-5-yl)benzoate
• InChI: InChI=1S/C16H14N2O2S2/c1-3-20-15(19)11-6-4-5-10(9-11)12-7-8-13-14(17-12)22-16(18-13)21-2/h4-9H,3H2,1-2H3
• InChI Key: LGBQNRCWCJDBQX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=CC(=C1)C2=NC3=C(C=C2)N=C(S3)SC

Description

Ethyl 3-(2-(methylthio)thiazolo[5,4-b]pyridin-5-yl)benzoate is a useful research compound. Its molecular formula is C16H14N2O2S2 and its molecular weight is 330.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of ethyl 3-(5-amino-6-bromopyridin-2-yl)benzoate (10.44 g, 32.60 mmol) in NMP (150 mL) was added potassium ethyl xanthogenate (26.14 g, 163.11 mmol) and acetic acid (9.4 mL, 163.11 mmol). The reaction mixture was heated at 150° C. for 16 hours. The mixture was cooled to 50° C. and iodomethane (20.3 mL, 326 mmol) was added. The reaction mixture was further stirred for 30 minutes and partitioned between ethyl acetate and water. The organic layer was separated and the aqueous layer was extracted with ethyl acetate. The combined organic extracts were washed with brine, dried over MgSO4, filtered and concentrated. The crude product was purified by flash column chromatography using a 85:15 v/v hexane:ethyl acetate as solvent to afford ethyl 3-(2-(methylthio)thiazolo[5,4-b]pyridin-5-yl)benzoate (7.6 g, 70% yield) as a bright brown solid.